4-Chloro-2-methoxy-7-[3-(trifluoromethyl)pyridin-2-yl]-1,8-naphthyridine

• CAS RN: 832692-65-6
• Molecular Formula: C15H9ClF3N3O
• Molecular Weight: 339.70 g/mol
• IUPAC Name: 4-chloro-2-methoxy-7-[3-(trifluoromethyl)pyridin-2-yl]-1,8-naphthyridine
• InChI: InChI=1S/C15H9ClF3N3O/c1-23-12-7-10(16)8-4-5-11(21-14(8)22-12)13-9(15(17,18)19)3-2-6-20-13/h2-7H,1H3
• InChI Key: YUIFAVJWMCXBGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=CC(=N2)C3=C(C=CC=N3)C(F)(F)F)C(=C1)Cl

Description

4-Chloro-2-methoxy-7-[3-(trifluoromethyl)pyridin-2-yl]-1,8-naphthyridine is a useful research compound. Its molecular formula is C15H9ClF3N3O and its molecular weight is 339.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add sodium methoxide (4M, 1.0 mL, 4.0 mmol) to a solution of 2,4-dichloro-7-(3-trifluoromethyl-pyridin-2-yl)-[1,8]naphthyridine (1.2 g, 3.5 mmol) in THF (30 mL). Stir at room temperature overnight, add water (25 mL) and extract with ethyl acetate. Wash the combined organic extracts with brine, dry (MgSO4) and evaporate. Purify the residue by flash chromatography (elute with 1:2 hexane:ether) to give the title compound.